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Compound of Interest

Compound Name: Methyl red hydrochloride

Cat. No.: B1584316 Get Quote

An in-depth technical guide to the pKa and pH range of Methyl Red Hydrochloride, tailored

for researchers, scientists, and professionals in drug development. This document provides

core data, detailed experimental methodologies, and visual diagrams to elucidate the principles

and applications of this widely used pH indicator.

Core Properties of Methyl Red
Methyl Red is an azo dye that functions as a pH indicator, changing color in response to the

hydrogen ion concentration in a solution.[1][2] It is commonly supplied as a free acid or as its

hydrochloride salt, Methyl Red Hydrochloride (CAS 63451-28-5), which is the salt formed

from the reaction of Methyl Red with hydrochloric acid.[3] For practical purposes as a pH

indicator, their operational characteristics are identical as the active indicating molecule is the

same.

Quantitative Data Summary
The key physicochemical properties of Methyl Red are summarized in the table below. These

values are critical for its application in titrations and microbiological assays.
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Parameter Value Reference(s)

pKa ~5.1 [4]

4.95 (at 25°C) [5][6]

pH Indicator Range 4.4 – 6.2 [1][4][7]

4.2 – 6.2 [8]

Color in Acid (pH < 4.4) Red [4][7]

Color in Transition (pH 4.4 -

6.2)
Orange [4][7]

Color in Base (pH > 6.2) Yellow [4][7]

Chemical Formula C₁₅H₁₅N₃O₂ [1][9][10]

Molecular Weight 269.30 g/mol [9][10]

Principle of Color Change
The function of Methyl Red as a pH indicator is rooted in its molecular structure. It is a weak

acid that can be represented as HIn. In solution, it establishes an equilibrium between its

protonated (acidic) form and its deprotonated (basic or conjugate base) form.

HIn (Red) ⇌ H⁺ + In⁻ (Yellow)

The color change is a direct result of a structural rearrangement upon protonation or

deprotonation.

In Acidic Solution (Low pH): At a pH below 4.4, the equilibrium shifts to the left. The molecule

is predominantly in its protonated form (HIn). Protonation of a nitrogen atom in the central

azo group (-N=N-) leads to a resonance-stabilized quinone/hydrazone structure, which

appears red.[4][11]

In Basic Solution (High pH): At a pH above 6.2, the equilibrium shifts to the right. The

molecule is primarily in its deprotonated, anionic form (In⁻), which is yellow.[11]
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The pKa is the pH at which the concentrations of the acidic (HIn) and basic (In⁻) forms are

equal. At this point, the solution exhibits an intermediate orange color.[4]

Low pH (< 4.4) High pH (> 6.2)

Protonated Form (HIn)
Red Color

Deprotonated Form (In⁻)
Yellow Color

- H⁺ + H⁺

pKa ≈ 5.1
(Orange Color)

Click to download full resolution via product page

Figure 1: Logical diagram of Methyl Red's pH-dependent equilibrium.

Experimental Protocol: Spectrophotometric pKa
Determination
The pKa of a pH indicator like Methyl Red can be accurately determined using UV-Visible

spectrophotometry. This method relies on the fact that the protonated (HIn) and deprotonated

(In⁻) forms have distinct absorption spectra.[12] The Henderson-Hasselbalch equation is

applied to absorbance data to calculate the pKa.

Materials and Reagents
Methyl Red indicator stock solution (e.g., 0.1% in ethanol)

UV-Vis Spectrophotometer

pH meter, calibrated
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Series of buffer solutions with known pH values spanning the range of ~4.0 to ~7.0 (e.g.,

acetate or phosphate buffers)

Strongly acidic solution (e.g., 0.1 M HCl)

Strongly basic solution (e.g., 0.1 M NaOH)

Volumetric flasks and pipettes

Methodology
Determine Maximum Absorbance Wavelengths (λmax):

Prepare a highly acidic solution of Methyl Red by adding a small, precise volume of the

stock solution to the 0.1 M HCl. This ensures the indicator is almost exclusively in the HIn

(red) form.

Prepare a highly basic solution by adding the same volume of stock solution to 0.1 M

NaOH to convert the indicator entirely to the In⁻ (yellow) form.

Scan both solutions across the visible spectrum (e.g., 400-700 nm) to determine the λmax

for both the acidic (HIn) and basic (In⁻) forms.[13]

Prepare Buffered Indicator Solutions:

Prepare a series of solutions by adding a constant, identical volume of the Methyl Red

stock solution to volumetric flasks containing the different pH buffers.[13]

Ensure the final concentration of the indicator is the same in all flasks.

Measure and record the precise pH of each final buffered solution using a calibrated pH

meter.

Measure Absorbance:

Set the spectrophotometer to the λmax determined for the basic form (In⁻).
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Measure the absorbance of each buffered solution at this wavelength. Also measure the

absorbance of the fully acidic (Aa) and fully basic (Ab) solutions prepared in Step 1.[14]

Calculate pKa:

The Henderson-Hasselbalch equation for an indicator is: pKa = pH + log([HIn]/[In⁻])

Assuming Beer's Law is obeyed, the ratio of the concentrations can be determined from

the absorbance values: [In⁻]/[HIn] = (A - Aa) / (Ab - A) Where:

A is the absorbance of a given buffer/indicator mixture.

Aa is the absorbance of the fully acidic indicator solution.

Ab is the absorbance of the fully basic indicator solution.

Calculate the pKa for each buffered solution. The average of these values gives the

experimental pKa. Alternatively, plotting log([In⁻]/[HIn]) versus pH yields a straight line

where the x-intercept (where log ratio = 0) is the pKa.[13]
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Figure 2: Workflow for the spectrophotometric determination of pKa.

Applications in Research and Development
Acid-Base Titrations: Methyl Red is ideal for titrating weak bases with strong acids, where

the equivalence point falls within its pH transition range.[2]

Microbiology: It is famously used in the Methyl Red (MR) test to identify enteric bacteria that

produce stable acids through mixed-acid fermentation of glucose. A positive test (red color)

indicates a pH drop to 4.4 or below.[1][4]

Buffer System Characterization: Its sharp color transition makes it a reliable visual tool for

evaluating the pH of mildly acidic buffer systems.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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